Cas no 301225-61-6 (N-4-(diethylamino)phenylthiophene-2-carboxamide)
N-4-(diethylamino)phenylthiophene-2-carboxamide is a specialized organic compound featuring a thiophene carboxamide core substituted with a diethylamino phenyl group. This structure imparts unique electronic and steric properties, making it valuable in materials science and pharmaceutical research. The diethylamino group enhances solubility in organic solvents, while the thiophene moiety contributes to π-conjugation, useful in optoelectronic applications. Its carboxamide functionality allows for further derivatization, enabling tailored modifications for specific uses. The compound is particularly noted for its potential as an intermediate in synthesizing dyes, conductive polymers, or bioactive molecules. High purity and consistent synthesis protocols ensure reliability for research and industrial applications.
301225-61-6 structure
Product Name:N-4-(diethylamino)phenylthiophene-2-carboxamide
CAS No:301225-61-6
MF:C15H18N2OS
MW:274.381222248077
CID:299037
PubChem ID:732311
Update Time:2025-10-31
N-4-(diethylamino)phenylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxamide,N-[4-(diethylamino)phenyl]-
- N-4-(diethylamino)phenylthiophene-2-carboxamide
- NSC-766531
- EN300-16799859
- N-(4-(diethylamino)phenyl)thiophene-2-carboxamide
- 301225-61-6
- Oprea1_018838
- SR-01000410725
- AKOS000535984
- BIM-0026555.P001
- EU-0035967
- CBMicro_026561
- CS-0290148
- NSC766531
- MMV009060
- AB00090764-01
- N-[4-(diethylamino)phenyl]thiophene-2-carboxamide
- SR-01000410725-1
- CHEMBL584676
- Oprea1_347023
- Z28151735
- GNF-Pf-4077
-
- Inchi: 1S/C15H18N2OS/c1-3-17(4-2)13-9-7-12(8-10-13)16-15(18)14-6-5-11-19-14/h5-11H,3-4H2,1-2H3,(H,16,18)
- InChI Key: RFTGCCNSOIXDRC-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(NC1C=CC(=CC=1)N(CC)CC)=O
Computed Properties
- Exact Mass: 274.11414
- Monoisotopic Mass: 274.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 60.6Ų
Experimental Properties
- PSA: 32.34
N-4-(diethylamino)phenylthiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-16799859-0.05g |
N-[4-(diethylamino)phenyl]thiophene-2-carboxamide |
301225-61-6 | 90% | 0.05g |
$407.0 | 2023-09-20 | |
| Enamine | EN300-16799859-0.1g |
N-[4-(diethylamino)phenyl]thiophene-2-carboxamide |
301225-61-6 | 90% | 0.1g |
$427.0 | 2023-09-20 | |
| Enamine | EN300-16799859-0.25g |
N-[4-(diethylamino)phenyl]thiophene-2-carboxamide |
301225-61-6 | 90% | 0.25g |
$447.0 | 2023-09-20 | |
| Enamine | EN300-16799859-0.5g |
N-[4-(diethylamino)phenyl]thiophene-2-carboxamide |
301225-61-6 | 90% | 0.5g |
$465.0 | 2023-09-20 | |
| Enamine | EN300-16799859-1g |
N-[4-(diethylamino)phenyl]thiophene-2-carboxamide |
301225-61-6 | 90% | 1g |
$485.0 | 2023-09-20 | |
| Enamine | EN300-16799859-2.5g |
N-[4-(diethylamino)phenyl]thiophene-2-carboxamide |
301225-61-6 | 90% | 2.5g |
$949.0 | 2023-09-20 | |
| Enamine | EN300-16799859-5g |
N-[4-(diethylamino)phenyl]thiophene-2-carboxamide |
301225-61-6 | 90% | 5g |
$1406.0 | 2023-09-20 | |
| Enamine | EN300-16799859-10g |
N-[4-(diethylamino)phenyl]thiophene-2-carboxamide |
301225-61-6 | 90% | 10g |
$2085.0 | 2023-09-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360818-1g |
n-(4-(Diethylamino)phenyl)thiophene-2-carboxamide |
301225-61-6 | 98% | 1g |
¥11971.00 | 2024-08-02 |
N-4-(diethylamino)phenylthiophene-2-carboxamide Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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